Cas no 1260822-13-6 (3-fluoro-5-(pyrrolidin-3-yl)phenol)

• Product Name: 3-fluoro-5-(pyrrolidin-3-yl)phenol
• CAS No: 1260822-13-6
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD17484165
• CID: 5240641
• Update Time: 2025-06-12

3-fluoro-5-(pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-fluoro-5-(3-pyrrolidinyl)-
• 3-fluoro-5-(pyrrolidin-3-yl)phenol

• MDL： MFCD17484165
• Inchi： 1S/C10H12FNO/c11-9-3-8(4-10(13)5-9)7-1-2-12-6-7/h3-5,7,12-13H,1-2,6H2
• InChI Key： XDOMTLLOCNXTEN-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C2CCNC2)=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-fluoro-5-(pyrrolidin-3-yl)phenol

Introduction to 3-fluoro-5-(pyrrolidin-3-yl)phenol (CAS No. 1260822-13-6) and Its Emerging Applications in Chemical Biology

3-fluoro-5-(pyrrolidin-3-yl)phenol, identified by the chemical identifier CAS No. 1260822-13-6, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic derivative has garnered attention due to its unique structural properties and its potential in modulating biological pathways. The presence of both a fluorine substituent and a pyrrolidine ring enhances its pharmacological profile, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

The fluorine atom at the 3-position of the phenol ring introduces electronic and steric effects that can influence the compound's reactivity and binding affinity to biological targets. Fluorinated aromatic compounds are well-documented for their ability to improve metabolic stability, lipophilicity, and binding interactions with enzymes and receptors. In contrast, the pyrrolidin-3-yl moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design. This combination of structural features positions 3-fluoro-5-(pyrrolidin-3-yl)phenol as a promising scaffold for developing novel bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of small molecules that can selectively interact with biological systems. 3-fluoro-5-(pyrrolidin-3-yl)phenol has been explored in several preclinical studies for its potential role in modulating inflammatory pathways, particularly through interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators. The fluorine substituent is known to enhance binding affinity, while the pyrrolidine ring provides a hydrogen bonding network that can stabilize enzyme-substrate interactions.

One of the most intriguing aspects of this compound is its potential application in oncology research. Studies have demonstrated that structurally similar compounds can inhibit kinases and other enzymes involved in cancer cell proliferation. The unique combination of a fluorine atom and a pyrrolidine group in 3-fluoro-5-(pyrrolidin-3-yl)phenol may confer selectivity against certain cancer-related targets, making it an attractive candidate for further development. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuropharmacology, where it could be used to target neurological disorders associated with inflammation or oxidative stress.

The synthesis of 3-fluoro-5-(pyrrolidin-3-yl)phenol involves multi-step organic transformations, including Suzuki-Miyaura cross-coupling reactions, nucleophilic substitutions, and functional group modifications. The introduction of the fluorine atom typically requires specialized synthetic methodologies, such as halogen exchange reactions or direct fluorination techniques, to ensure high yield and purity. The pyrrolidine ring is often constructed via cyclization reactions or through reductive amination processes.

In terms of pharmacokinetic properties, 3-fluoro-5-(pyrrolidin-3-yl)phenol exhibits favorable solubility characteristics due to the polar nature of the pyrrolidine ring. This enhances its bioavailability and allows for oral administration in preclinical studies. Furthermore, preliminary toxicological assessments have shown that the compound is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

The growing interest in fluorinated heterocycles has led to numerous computational studies aimed at understanding their molecular interactions at the atomic level. Molecular docking simulations have been particularly useful in predicting how 3-fluoro-5-(pyrrolidin-3-yl)phenol might bind to biological targets such as enzymes or receptors. These simulations have provided insights into key binding residues and potential allosteric sites, guiding medicinal chemists in optimizing the compound's pharmacological activity.

Future research directions for 3-fluoro-5-(pyrrolidin-3-yl)phenol include exploring its mechanism of action in detail and identifying new therapeutic applications. Combination therapies involving this compound with other bioactive molecules could also be investigated to enhance therapeutic efficacy while minimizing side effects. Additionally, green chemistry approaches may be employed to develop more sustainable synthetic routes for large-scale production.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is transforming drug discovery processes. AI-driven platforms can predict how modifications to 3-fluoro-5-(pyrrolidin-3-yl)phenol might affect its biological activity, enabling researchers to design more effective derivatives efficiently. These advancements are accelerating the development pipeline for novel therapeutics based on this promising scaffold.

In conclusion, 3-fluoro-5-(pyrrolidin-3-y l)phenol (CAS No. 1260822-13-6) represents a significant advancement in chemical biology with broad applications across multiple therapeutic areas. Its unique structural features make it an ideal candidate for further investigation, and ongoing research continues to uncover new possibilities for its use in medicine and biotechnology.